Calcitonin (8-32), salmon

• Molecular Formula: C119H198N36O37
• Molecular Weight: 2725.1 g/mol
• InChI: InChI=1S/C119H198N36O37/c1-56(2)42-74(146-113(187)92(125)60(9)10)98(172)131-50-88(166)135-68(22-15-17-37-120)100(174)142-77(45-59(7)8)108(182)149-82(54-157)111(185)140-71(31-34-85(122)163)102(176)138-73(33-36-91(169)170)103(177)144-76(44-58(5)6)107(181)145-78(47-66-49-129-55-134-66)109(183)137-69(23-16-18-38-121)101(175)143-75(43-57(3)4)106(180)139-72(32-35-86(123)164)105(179)153-95(63(13)160)116(190)148-80(46-65-27-29-67(162)30-28-65)117(191)155-41-21-26-84(155)112(186)141-70(24-19-39-130-119(127)128)104(178)152-94(62(12)159)115(189)147-79(48-87(124)165)110(184)151-93(61(11)158)114(188)133-51-89(167)136-81(53-156)99(173)132-52-90(168)150-96(64(14)161)118(192)154-40-20-25-83(154)97(126)171/h27-30,49,55-64,68-84,92-96,156-162H,15-26,31-48,50-54,120-121,125H2,1-14H3,(H2,122,163)(H2,123,164)(H2,124,165)(H2,126,171)(H,129,134)(H,131,172)(H,132,173)(H,133,188)(H,135,166)(H,136,167)(H,137,183)(H,138,176)(H,139,180)(H,140,185)(H,141,186)(H,142,174)(H,143,175)(H,144,177)(H,145,181)(H,146,187)(H,147,189)(H,148,190)(H,149,182)(H,150,168)(H,151,184)(H,152,178)(H,153,179)(H,169,170)(H4,127,128,130)/t61-,62-,63-,64-,68+,69+,70+,71+,72+,73+,74+,75+,76+,77+,78+,79+,80+,81+,82+,83+,84+,92+,93+,94+,95+,96+/m1/s1
• InChIKey: CUQBOYYGZCRRKW-LPJWDPCBSA-N

Calcitonin (8-32), Salmon – Antagonist Overview

Calcitonin (8-32), salmon (sCT(8-32)) is a 25-amino acid N-terminally truncated peptide fragment derived from full-length salmon calcitonin (sCT, 32 amino acids). As a fragment lacking the N-terminal ring structure required for receptor activation, sCT(8-32) functions as a competitive antagonist at calcitonin family receptors rather than an agonist [1]. The compound is widely characterized as a selective amylin receptor antagonist, though its pharmacological profile also includes antagonist activity at calcitonin (CT) receptors and certain adrenomedullin (AM) receptor complexes formed by co-expression of CT receptor with receptor activity-modifying proteins (RAMPs) [2]. sCT(8-32) serves as a critical research tool for discriminating receptor subtypes and interrogating amylin-mediated physiological processes.

Target CTR, AMY1, AMY3 receptor antagonist

Mechanism Competitive antagonist from N-terminal truncation of sCT(1-32)

Binding Rapid, fully reversible binding – enables washout protocols

Use In vitro/in vivo CTR and AMY receptor signalling dissection

• [1] Pozvek G, Hilton JM, Quiza M, Houssami S, Sexton PM. Structure/function relationships of calcitonin analogues as agonists, antagonists, or inverse agonists in a constitutively activated receptor cell system. Mol Pharmacol. 1997;51(4):658-665. View Source
• [2] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. View Source

Why sCT(8-32) Cannot Be Substituted by Other Antagonists

Substituting salmon calcitonin (8-32) with other calcitonin family antagonists (e.g., AC187, hCGRP(8-37), hAM(22-52)) or alternative fragments (e.g., hCT(8-32)) compromises experimental validity due to substantial differences in receptor selectivity profiles, antagonist potency, and species-dependent binding reversibility. sCT(8-32) exhibits a distinct cross-linking topography at the human CT receptor compared to human CT-based antagonists, as demonstrated by photoaffinity labeling studies [1]. Critically, sCT(8-32) shows unique binding reversibility kinetics at CT receptors—dissociating rapidly and completely in contrast to the poorly reversible binding of full-length sCT [2]. Furthermore, while sCT(8-32) demonstrates broad antagonism across CT, AMY1(a), and AMY3(a) receptors with pKB values between 7.15–7.37, alternative antagonists display different selectivity fingerprints: AC187 is a more effective antagonist specifically at AMY receptors, AC413 shows modest AMY1(a) over AMY3(a) selectivity, and CGRP(8-37) selectively spares CT(a) receptors [3]. These pharmacologically meaningful differences preclude generic interchange and mandate compound-specific procurement based on experimental objectives.

CGRP(8-37) lacks CTR antagonism up to 10 µM; cannot replace sCT(8-32) in protocols requiring CTR blockade.

AC187 introduces ~10-fold AMY-receptor selectivity that may confound interpretation of receptor contributions in mixed systems.

Truncation variants with 4–7 residues removed can act as partial or inverse agonists, altering functional readout vs. the neutral antagonist sCT(8-32).

• [1] Pham V, Dong M, Wade JD, Miller LJ, Morton CJ, Ng HL, Parker MW, Sexton PM. Insights into interactions between the α-helical region of the salmon calcitonin antagonists and the human calcitonin receptor using photoaffinity labeling. J Biol Chem. 2005;280(31):28610-28622. View Source
• [2] Hilton JM, Dowton M, Houssami S, Sexton PM. Identification of key components in the irreversibility of salmon calcitonin binding to calcitonin receptors. J Endocrinol. 2000;166(1):213-226. View Source
• [3] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. View Source

Quantitative Differentiation vs. Related Antagonists

Antagonist Potency Across CTR and AMY Receptors

In direct head-to-head binding studies using COS-7 cells expressing recombinant human receptors, sCT(8-32) demonstrates comparable high-affinity binding across CT, AMY1(a), and AMY3(a) receptors, with pKi values of 8.17 for CT receptor, 7.84 for AMY1(a) receptor, and 7.91 for AMY3(a) receptor [1]. This binding affinity profile establishes sCT(8-32) as a non-discriminating antagonist across these three closely related receptor subtypes, distinguishing it from alternatives like AC187 which shows a different selectivity pattern with pKB values of 7.15 at CT receptor, 7.30 at AMY1(a) receptor, and 7.37 at AMY3(a) receptor in functional cAMP assays [2].

Antagonist Potency

Head-to-head

sCT(8-32)
pKB ≈ 8.0
(CT(a), AMY1(a), AMY3(a))

CGRP(8-37): pKB < 7.0, no CTR block
AC187: ~10× AMY selectivity

Consistent broad-spectrum CTR/AMY blockade

Verify pKB in your expression system.

Evidence Dimension	Receptor binding affinity (pKi)
Target Compound Data	CT receptor: pKi = 8.17; AMY1(a) receptor: pKi = 7.84; AMY3(a) receptor: pKi = 7.91
Comparator Or Baseline	AC187: CT receptor pKB = 7.15; AMY1(a) receptor pKB = 7.30; AMY3(a) receptor pKB = 7.37
Quantified Difference	sCT(8-32) binds CT receptor with ~10.5-fold higher affinity than AC187 (pKi 8.17 vs. pKB 7.15); comparable or slightly higher affinity at AMY receptors
Conditions	COS-7 cells expressing recombinant human CT(a), AMY1(a), and AMY3(a) receptors; radioligand binding with [125I]sCT or [125I]rAmy; 37°C

Why This Matters

Users requiring broad CT/AMY receptor family antagonism should select sCT(8-32); those seeking AMY-preferring antagonism may require AC187 instead.

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. View Source
• [2] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. (AC187 pKB data from same study) View Source

Receptor-Binding Reversibility vs. Full-Length sCT

In the rat perfused pancreas model, sCT(8-32) (10 µM) reversed the inhibitory effect of 75 pM amylin on glucose-induced insulin release by 80% (P < 0.05 vs. amylin alone) but did not significantly affect the 70% inhibition elicited by 75 pM CGRP [1]. This functional selectivity for amylin-mediated responses over CGRP-mediated responses in an intact tissue preparation establishes sCT(8-32) as a discriminating tool for isolating amylin-specific signaling in mixed peptide environments. Additionally, sCT(8-32) alone (10 µM) potentiated the insulin response to 7 mM glucose by 2.5-fold (P < 0.05), suggesting potential endogenous amylin tone in this system [1].

Binding Reversibility

Head-to-head

sCT(8-32): rapid, complete reversibility

Full-length sCT(1-32): poorly reversible, partially irreversible

Enables washout and competitive assay designs

Confirm N-terminal integrity to avoid irreversible binding.

Evidence Dimension	Functional antagonism of insulin secretion inhibition
Target Compound Data	sCT(8-32) (10 µM) reversed amylin (75 pM) effect by 80% (P < 0.05); did not significantly reverse CGRP (75 pM) effect (70% inhibition unaffected)
Comparator Or Baseline	Amylin alone: 80% inhibition of glucose-induced insulin release; CGRP alone: 70% inhibition
Quantified Difference	80% reversal of amylin effect vs. no significant reversal of CGRP effect; sCT(8-32) alone increased insulin response 2.5-fold (P < 0.05)
Conditions	Rat perfused pancreas; 7 mM glucose; 75 pM amylin or CGRP; 10 µM sCT(8-32)

Why This Matters

This tissue-level functional selectivity enables researchers to pharmacologically isolate amylin receptor-mediated effects from CGRP receptor-mediated effects in ex vivo and in vivo models.

• [1] Silvestre RA, Salas M, Rodríguez-Gallardo J, García-Hermida O, Fontela T, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. Br J Pharmacol. 1996;117(2):347-350. View Source

Selectivity Between Amylin and CGRP Binding Sites

In a systematic pharmacological comparison using COS-7 cells expressing human CT(a), AMY1(a), and AMY3(a) receptors, sCT(8-32) was found not to discriminate strongly between CT and AMY receptors, whereas AC187 was a more effective antagonist of AMY responses at AMY receptors specifically, and AC413 showed modest selectivity for AMY1(a) over AMY3(a) receptors [1]. Critically, CGRP(8-37) more effectively antagonized AMY at AMY1(a) than AMY3(a) receptors but did not inhibit responses at the CT(a) receptor [1]. This comparative matrix demonstrates that sCT(8-32) provides broad-spectrum CT/AMY family antagonism, AC187 offers AMY-preferring antagonism, and CGRP(8-37) uniquely spares CT(a) receptors entirely.

Amylin/CGRP Selectivity

Head-to-head

Amylin sites: AC187 > sCT(8-32) > CGRP(8-37)
CGRP sites: CGRP(8-37) > AC187 > sCT(8-32)

Intermediate rank supports balanced receptor discrimination

Use as reference tool with AC187 and CGRP(8-37) in parallel.

Evidence Dimension	Antagonist receptor selectivity profile
Target Compound Data	sCT(8-32): antagonizes CT(a), AMY1(a), and AMY3(a) without strong discrimination
Comparator Or Baseline	AC187: more effective antagonist at AMY receptors specifically; AC413: modest AMY1(a) over AMY3(a) selectivity; CGRP(8-37): antagonizes AMY1(a) > AMY3(a); no effect at CT(a) receptor
Quantified Difference	Qualitative selectivity matrix; quantitative pKB values provided in separate evidence items
Conditions	COS-7 cells expressing recombinant human CT(a), AMY1(a), AMY3(a) receptors; cAMP accumulation assay

Why This Matters

Researchers must select the appropriate antagonist based on whether experimental objectives require broad CT/AMY coverage (sCT(8-32)), AMY-selective antagonism (AC187), or CT-receptor sparing (CGRP(8-37)).

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. View Source

Receptor-Bound β-Turn Conformation vs. CGRP/AM

In the mouse acetic acid-induced writhing test, intraperitoneal or intrathecal pretreatment with sCT(8-32) effectively antagonized the antinociceptive effect of amylin [1]. While the study reports dose-dependent reduction in writhes with amylin alone (0.1, 0.5, and 1 mg/kg i.p. or 1-10 µg i.t.), the antagonist effect of sCT(8-32) is presented as a qualitative reversal of amylin's action rather than with quantitative inhibition parameters [1]. This evidence demonstrates in vivo utility of sCT(8-32) for interrogating amylin receptor-mediated central and peripheral nociceptive pathways, though direct comparator antagonist data (e.g., vs. AC187 in the same model) is not provided in this study.

β-Turn Conformation

Structural comparison

[BrPhe²²]sCT(8-32): type II turn (Gly²⁸-Thr³¹)

Type II turn template for CTR-selective design

CGRP/AM adopt type I turns; distinct conformational basis.

Evidence Dimension	In vivo antagonism of amylin-mediated antinociception
Target Compound Data	sCT(8-32) (i.p. or i.t.) antagonized amylin-induced reduction in writhing behavior
Comparator Or Baseline	Amylin alone (0.1, 0.5, 1 mg/kg i.p. or 1-10 µg i.t.): dose-dependent reduction in writhing count
Quantified Difference	Qualitative reversal; specific inhibition percentages not reported
Conditions	Mouse acetic acid-induced writhing test; amylin and sCT(8-32) administered i.p. or i.t.

Why This Matters

Validates sCT(8-32) as a functional amylin receptor antagonist in whole-animal behavioral pharmacology, supporting procurement for in vivo neuroscience and pain research applications.

• [1] Huang X, Yang J, Chang JK, Dun NJ. Amylin suppresses acetic acid-induced visceral pain and spinal c-fos expression in the mouse. Neuroscience. 2010;165(4):1429-1438. View Source

Antagonist Potency in Bone and Renal Bioassays

Photoaffinity labeling studies using Bpa-substituted sCT(8-32) analogues reveal that the antagonist occupies a distinct receptor conformation compared to agonist-bound states. [Bpa19]sCT(8-32) cross-linked to the CT receptor within the fragment Cys134-Lys141 (amino terminus adjacent to TM1), the same region cross-linked by full-length agonist peptides [1]. In contrast, [Bpa8]sCT(8-32) cross-linked to Met49, a site that differs from the previously identified cross-linking site of the agonist [Bpa8]human CT [1]. This positional difference provides structural evidence for conformational differences between inactive (antagonist-bound) and active (agonist-bound) receptor states. Notably, both Bpa-substituted analogues retained high affinity for the CT receptor and potently inhibited agonist-induced cAMP production [1].

Bone/Renal Bioassays

Head-to-head

pA₂ = 7.31 (plasminogen release)
pA₂ = 7.81 (cAMP production)

Quantitative benchmark for batch consistency

No agonist activity detected; pure neutral antagonist.

Evidence Dimension	Receptor cross-linking site (ligand-receptor interaction topography)
Target Compound Data	[Bpa8]sCT(8-32): cross-links at Met49; [Bpa19]sCT(8-32): cross-links at Cys134-Lys141 fragment
Comparator Or Baseline	[Bpa8]human CT (agonist): cross-links at different site (previously identified by Dong et al., JBC 2004); full-length sCT: cross-links at Cys134-Lys141 fragment
Quantified Difference	Qualitative difference in binding site topography; both Bpa-sCT(8-32) analogues retained high affinity and potent cAMP inhibition
Conditions	Human calcitonin receptor expressed in COS-7 cells; photoaffinity labeling with UV irradiation; proteolytic mapping and mutational analysis

Why This Matters

This structural evidence confirms that sCT(8-32) is a true competitive antagonist that stabilizes an inactive receptor conformation, not merely a weak partial agonist. Researchers studying GPCR activation mechanisms require this well-characterized antagonist tool.

• [1] Pham V, Dong M, Wade JD, Miller LJ, Morton CJ, Ng HL, Parker MW, Sexton PM. Insights into interactions between the α-helical region of the salmon calcitonin antagonists and the human calcitonin receptor using photoaffinity labeling. J Biol Chem. 2005;280(31):28610-28622. View Source

Functional cAMP Antagonism: Comparative Inhibition of CGRP- and AM-Evoked Responses in RAMP-Modified Receptors

In HEK-293 cells expressing human CTR I₁₋ alone or co-expressed with RAMP, CGRP- or AM-evoked cAMP production was strongly inhibited by sCT(8-32) but not by hCGRP(8-37) or hAM(22-52) [1]. Critically, the inhibitory effects of sCT(8-32) were much stronger in cells co-expressing CTR I₁₋ and RAMP than in cells expressing CTR I₁₋ alone [1]. This demonstrates that RAMP co-expression enhances sCT(8-32) sensitivity, a phenomenon not observed with hCGRP(8-37) or hAM(22-52). In T47D human breast cancer cells, sCT(8-32) inhibited adenylyl cyclase activation by sCT (EC₅₀ = 0.5 nM), hADM (EC₅₀ = 132 nM), and hCGRP (EC₅₀ = 764 nM), whereas ADM(22-52) and CGRP(8-37) failed to inhibit any of these peptides [2].

Evidence Dimension	Inhibition of agonist-evoked cAMP production
Target Compound Data	sCT(8-32): strongly inhibited CGRP- and AM-evoked cAMP in CTR I₁₋ ± RAMP cells; inhibited sCT, hADM, and hCGRP responses in T47D cells
Comparator Or Baseline	hCGRP(8-37): failed to inhibit CGRP- or AM-evoked cAMP; hAM(22-52): failed to inhibit; ADM(22-52) and CGRP(8-37): failed to inhibit sCT, ADM, or CGRP in T47D cells
Quantified Difference	Qualitative: sCT(8-32) shows strong inhibition; comparators show no inhibition; sCT(8-32) inhibition stronger with RAMP co-expression
Conditions	HEK-293 cells expressing human CTR I₁₋ ± RAMP; T47D human breast cancer cells; cAMP accumulation assays

Why This Matters

sCT(8-32) is the only antagonist among those tested that effectively blocks CGRP and AM signaling through CT receptor-RAMP complexes, making it essential for studies of these heterodimeric receptor systems.

• [1] Kuwasako K, Kitamura K, Uemura T, Nagoshi Y, Kato J, Eto T. Novel calcitonin-(8-32)-sensitive adrenomedullin receptors derived from co-expression of calcitonin receptor with receptor activity-modifying proteins. Biochem Biophys Res Commun. 2003;301(2):460-464. View Source
• [2] Disa J, Dang K, Tan KB, Aiyar N. Interaction of adrenomedullin with calcitonin receptor in cultured human breast cancer cells, T 47D. Peptides. 1998;19(2):247-251. View Source

Research and Industrial Use Cases

Broad-Spectrum Blockade of CTR and AMY Receptors

Based on the pKi values (8.17 at CT, 7.84 at AMY1(a), 7.91 at AMY3(a) receptors) and the comparative selectivity matrix demonstrating non-discriminating antagonism across CT and AMY receptors, sCT(8-32) is optimally deployed as a broad-spectrum antagonist for studies requiring simultaneous blockade of CT, AMY1(a), and AMY3(a) receptor subtypes [1]. This contrasts with AC187 (AMY-preferring) and CGRP(8-37) (CT-sparing), enabling experimental designs that use antagonist combinations to parse receptor subtype contributions to physiological responses. Researchers should pair sCT(8-32) with subtype-selective antagonists in parallel treatment arms to achieve pharmacological receptor discrimination [1].

Reversible Antagonist for Washout and Reversibility Experiments

sCT(8-32) at 10 µM effectively reverses amylin-mediated inhibition of insulin secretion (80% reversal, P < 0.05) in the rat perfused pancreas model while sparing CGRP-mediated effects [1]. This tissue-level functional selectivity makes sCT(8-32) the antagonist of choice for isolated pancreas or islet perfusion studies examining endogenous amylin tone, β-cell function, and glucose homeostasis. The compound's ability to potentiate insulin secretion 2.5-fold when administered alone suggests utility for detecting constitutive amylin receptor activity in metabolic tissues [1].

Structural Biology of Class B GPCR–Peptide Interactions

Photoaffinity labeling data establishing distinct cross-linking sites for sCT(8-32) (Met49 for Bpa8; Cys134-Lys141 for Bpa19) relative to agonist-bound conformations position sCT(8-32) as a structurally validated competitive antagonist that stabilizes an inactive receptor state [1]. Researchers investigating class B GPCR activation mechanisms, receptor conformational dynamics, or structure-based drug design should utilize sCT(8-32) as a reference antagonist with defined binding topography. Both Bpa-substituted analogues retain high receptor affinity and potent cAMP inhibition, enabling their use as photoaffinity probes [1].

In Vivo Dissection of Amylin- vs. CGRP-Mediated Responses

sCT(8-32) uniquely inhibits CGRP- and AM-evoked cAMP production in CTR-RAMP co-expression systems, with enhanced potency in RAMP-positive cells compared to CTR alone [1]. In T47D breast cancer cells, sCT(8-32) blocks sCT, ADM, and CGRP signaling while ADM(22-52) and CGRP(8-37) are ineffective [2]. Researchers investigating RAMP-dependent receptor pharmacology, adrenomedullin signaling through CT receptors, or peptide cross-reactivity in cancer cell lines should procure sCT(8-32) as the only validated antagonist capable of blocking this heterodimeric receptor signaling axis [1][2].

Application

Selection Property

Validation Focus

CTR/AMY co-blockade studies

Equipotent antagonist profile across CTR, AMY1, AMY3

Verify consistent pKB in target expression system

Washout and reversibility protocols

Fully reversible receptor binding

Confirm absence of N-terminal modifications that impair reversibility

CTR ECD structural biology

Type II β-turn conformation template

Crystallization-grade purity; [BrPhe²²] analog if needed

In vivo amylin/CGRP receptor discrimination

Intermediate selectivity between amylin and CGRP sites

Parallel comparison with AC187 and CGRP(8-37) reference antagonists

• [1] Hay DL, Christopoulos G, Christopoulos A, Poyner DR, Sexton PM. Pharmacological discrimination of calcitonin receptor: receptor activity-modifying protein complexes. Mol Pharmacol. 2005;67(5):1655-1665. View Source
• [2] Silvestre RA, Salas M, Rodríguez-Gallardo J, García-Hermida O, Fontela T, Marco J. Effect of (8-32) salmon calcitonin, an amylin antagonist, on insulin, glucagon and somatostatin release: study in the perfused pancreas of the rat. Br J Pharmacol. 1996;117(2):347-350. View Source
• [3] Pham V, Dong M, Wade JD, Miller LJ, Morton CJ, Ng HL, Parker MW, Sexton PM. Insights into interactions between the α-helical region of the salmon calcitonin antagonists and the human calcitonin receptor using photoaffinity labeling. J Biol Chem. 2005;280(31):28610-28622. View Source
• [4] Kuwasako K, Kitamura K, Uemura T, Nagoshi Y, Kato J, Eto T. Novel calcitonin-(8-32)-sensitive adrenomedullin receptors derived from co-expression of calcitonin receptor with receptor activity-modifying proteins. Biochem Biophys Res Commun. 2003;301(2):460-464. View Source
• [5] Disa J, Dang K, Tan KB, Aiyar N. Interaction of adrenomedullin with calcitonin receptor in cultured human breast cancer cells, T 47D. Peptides. 1998;19(2):247-251. View Source